Cas no 2229429-72-3 (1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2229429-72-3
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• CID: 5604492
• PubChem ID: 165637820
• Update Time: 2025-05-26

1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1996038
• 2229429-72-3
• 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine

• Inchi： 1S/C9H16ClN3/c1-9(2,11-3)5-7-8(10)12-6-13(7)4/h6,11H,5H2,1-4H3
• InChI Key： NRVZUNUGYRKAFK-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C)(C)NC)N(C)C=N1

Computed Properties

• Exact Mass: 201.1032752g/mol
• Monoisotopic Mass: 201.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2229429-72-3)

1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine, with the CAS number 2229429-72-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of imidazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-chloro-1-methyl-1H-imidazol-5-yl moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, which are crucial for pharmaceutical applications. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has enabled a detailed understanding of the compound's molecular structure and dynamics.

One of the most compelling aspects of this compound is its potential role in drug development. Imidazole derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. The 4-chloro substituent in the imidazole ring enhances the electrophilicity of the molecule, making it a versatile scaffold for designing bioactive compounds. This feature has been exploited in the development of novel therapeutic agents targeting a range of diseases.

Recent studies have highlighted the pharmacological properties of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine. Research indicates that this compound exhibits significant activity against certain enzymatic targets, which could make it a valuable lead compound for drug discovery. Specifically, its interaction with proteins involved in inflammation and immune response has been explored, suggesting potential applications in treating inflammatory diseases.

The chemical stability and solubility profile of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine are also critical factors in its pharmaceutical relevance. Studies have demonstrated that this compound maintains stability under various storage conditions, making it suitable for industrial-scale production. Additionally, its solubility in common organic solvents facilitates its use in formulation development, which is essential for creating effective drug delivery systems.

In conclusion, 1-(4-chloro-1-methyl-1H-imidazol-5-ylyl)-2-methylpropan--methylamine (CAS No. 2229429723) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for imidazole derivatives, this compound is poised to play a crucial role in the advancement of drug discovery and development.